Cas no 81479-66-5 (Phenyl (3,4-dimethylisoxazol-5-yl)carbamate)

• Product name: Phenyl (3,4-dimethylisoxazol-5-yl)carbamate
• CAS No: 81479-66-5
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 2858430

Phenyl (3,4-dimethylisoxazol-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• phenyl (3,4-dimethylisoxazol-5-yl)carbamate
• phenyl 3,4-dimethylisoxazol-5-ylcarbamate
• phenyl(3,4-dimethylisoxazol-5-yl)carbamate
• Phenyl (3,4-dimethylisoxazol-5-yl)carbamate

• Inchi： 1S/C12H12N2O3/c1-8-9(2)14-17-11(8)13-12(15)16-10-6-4-3-5-7-10/h3-7H,1-2H3,(H,13,15)
• InChI Key： ZLQFRMUGCHAKPH-UHFFFAOYSA-N
• SMILES： O1C(=C(C)C(C)=N1)NC(=O)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 232.085
• Monoisotopic Mass: 232.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.4